Cas no 860785-43-9 (5-chloro-2-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 860785-43-9
• MDL: MFCD03617803
• CID: 4661372
• PubChem ID: 1473440
• Update Time: 2025-05-21

5-chloro-2-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine

• MDL： MFCD03617803

Additional information on 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine

5-Chloro-2-(1H-Pyrrol-1-yl)Pyrimidine: A Comprehensive Overview

5-Chloro-2-(1H-pyrrol-1-yl)pyrimidine, also known by its CAS number 860785-43-9, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of six-membered aromatic rings containing two nitrogen atoms. The presence of a chlorine substituent at the 5-position and a pyrrole moiety at the 2-position imparts unique chemical and biological properties to this molecule, making it a subject of extensive research.

The synthesis of 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, reducing the time required for the formation of the pyrimidine ring. This approach not only enhances efficiency but also minimizes the environmental footprint of the synthesis process.

The structural uniqueness of 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine has made it a valuable tool in drug discovery programs. Pyrimidines are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The chlorine substituent at the 5-position contributes to the compound's hydrophobicity, which can enhance its binding affinity to certain protein pockets. On the other hand, the pyrrole group at the 2-position introduces electron-donating properties, which can modulate the electronic environment of the molecule and influence its reactivity.

Recent studies have highlighted the potential of 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine as a lead compound in anti-cancer drug development. In vitro experiments have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Additionally, preclinical studies have shown that this compound can synergize with existing chemotherapeutic agents, suggesting its potential as a combination therapy option.

Beyond its pharmacological applications, 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine has also found utility in materials science. Its aromaticity and heterocyclic nature make it a candidate for use in organic electronics. Researchers have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs). Initial findings indicate that this compound can improve device efficiency by enhancing charge carrier mobility and reducing recombination losses.

In terms of environmental impact, there is growing interest in understanding the fate and toxicity of 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine. Ecotoxicological studies have been conducted to assess its potential risks to aquatic organisms. Results suggest that while the compound exhibits moderate toxicity at high concentrations, its environmental persistence is limited due to rapid degradation under UV light exposure.

The continued exploration of 5-chloro-2-(1H-pyrrol-1-yl)pyrimidine's properties is expected to yield further insights into its applications across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are likely to unlock new avenues for its utilization. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both therapeutic development and technological innovation.